N-[4-[chloro(difluoro)methoxy]phenyl]-2-[5-(4-methylsulfonylphenyl)tetrazol-2-yl]acetamide

• IUPAC Name: N-[4-[chloro(difluoro)methoxy]phenyl]-2-[5-(4-methylsulfonylphenyl)tetrazol-2-yl]acetamide
• InChI: InChI=1S/C17H14ClF2N5O4S/c1-30(27,28)14-8-2-11(3-9-14)16-22-24-25(23-16)10-15(26)21-12-4-6-13(7-5-12)29-17(18,19)20/h2-9H,10H2,1H3,(H,21,26)
• InChI Key: WEHFSOLHAUFJAX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=NN(N=N2)CC(=O)NC3=CC=C(C=C3)OC(F)(F)Cl
• Molecular Formula: C17H14ClF2N5O4S
• Molecular Weight: 457.8 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the chlorodifluoromethoxy group might be introduced via a nucleophilic substitution reaction. The tetrazole ring could be formed through a [2+3] cycloaddition reaction. The methylsulfonyl group might be introduced via a sulfonation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The presence of the aromatic phenyl rings could contribute to the overall stability of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups it contains. For example, the chlorodifluoromethoxy group might be susceptible to nucleophilic substitution reactions. The tetrazole ring, being an aromatic heterocycle, might undergo electrophilic substitution reactions.